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Compound of Interest

Compound Name: Enocyanin

Cat. No.: B15575552

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling chemical compounds such as Enocyanin. This
document provides essential, immediate safety and logistical information, including operational
and disposal plans, to foster a safe and efficient research environment.

Enocyanin, a member of the anthocyanin family of pigments, is generally considered to have a
low hazard profile. However, as with any chemical substance, appropriate safety precautions
must be observed to minimize any potential risks. The following procedural guidance is
designed to answer specific operational questions and build a foundation of trust in laboratory
safety and chemical handling practices.

Personal Protective Equipment (PPE)

When handling Enocyanin, especially in its powdered form, adherence to standard laboratory
safety protocols is crucial. The recommended Personal Protective Equipment (PPE) includes:

o Eye Protection: Wear tightly fitting safety goggles with side-shields to protect against dust
particles and splashes.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile or chloroprene, are
recommended to prevent skin contact. It is advisable to use two pairs of gloves as a
precautionary measure.
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» Body Protection: A lab coat or chemical-resistant coverall should be worn to protect the skin

and clothing from contamination.

o Respiratory Protection: In situations where dust may be generated or if ventilation is

inadequate, a full-face respirator with an appropriate particulate filter should be used.[1]

Quantitative Safety Data

While specific quantitative safety data for Enocyanin is limited, data for cyanidin, a closely

related and common anthocyanin, provides valuable insight. An in-silico toxicity study also

suggests that cyanidin and peonidin, another anthocyanin, are not likely to cause skin or eye

irritation or be carcinogenic.

Source
Parameter Value Organism/Test Reference
System
Acute Oral Toxicity
> 300 mg/kg/day Rat --INVALID-LINK--
(LD50)
No Observed Adverse
Effect Level (NOAEL) 30 mg/kg/day Rat --INVALID-LINK--
(Subacute, 28 days)
Skin Not irritating or
o ) o Toxtree v3.1.0 --INVALID-LINK--
Irritation/Corrosion corrosive (in silico)
Eye Not irritating or
o ] o Toxtree v3.1.0 --INVALID-LINK--
Irritation/Corrosion corrosive (in silico)
Negative for genotoxic
] o and non-genotoxic
Carcinogenicity Toxtree v3.1.0 --INVALID-LINK--

carcinogenicity (in

silico)

Note: The toxicological data presented is for cyanidin, a representative anthocyanin, and

should be used as a guideline for handling Enocyanin.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.echemi.com/sds/hibiscus-flower-extract-temppid160628000879.html
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocols: General Handling and
Disposal

The following is a generalized protocol for the safe handling and disposal of Enocyanin in a
laboratory setting. This should be adapted to specific experimental needs and institutional
safety guidelines.

1. Preparation and Handling:

o Work Area: All work with powdered Enocyanin should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation exposure.

» Weighing: When weighing the powder, use a balance inside a ventilated enclosure or fume
hood.

e Solution Preparation: To prepare solutions, slowly add the powdered Enocyanin to the
solvent to avoid splashing and dust generation. The use of acidified ethanol (e.g., 50% v/v
ethanol with a small amount of hydrochloric acid) is common for dissolving anthocyanins.

2. Accidental Release Measures:

o Spills: In case of a spill, avoid generating dust. Moisten the spilled powder with a damp cloth
or paper towel before carefully wiping it up.

o Ventilation: Ensure adequate ventilation in the spill area.

» Disposal of Cleanup Materials: All materials used for cleanup should be placed in a sealed
container and disposed of as chemical waste.

3. First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.
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 Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[1]
4. Storage and Disposal:

» Storage: Store Enocyanin in a tightly closed container in a cool, dry, and well-
ventilventilated place, away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste Enocyanin and contaminated materials in accordance with local,
state, and federal regulations. Do not let the product enter drains.

Workflow for Safe Handling of Enocyanin
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Caption: A logical workflow for the safe handling of Enocyanin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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